molecular formula C10H15ClN2O B8369028 4-Chloro-6-(1,3-dimethylbutoxy)pyrimidine

4-Chloro-6-(1,3-dimethylbutoxy)pyrimidine

Cat. No.: B8369028
M. Wt: 214.69 g/mol
InChI Key: QVJTTYGAIYGSIJ-UHFFFAOYSA-N
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Description

4-Chloro-6-(1,3-dimethylbutoxy)pyrimidine is a useful research compound. Its molecular formula is C10H15ClN2O and its molecular weight is 214.69 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H15ClN2O

Molecular Weight

214.69 g/mol

IUPAC Name

4-chloro-6-(4-methylpentan-2-yloxy)pyrimidine

InChI

InChI=1S/C10H15ClN2O/c1-7(2)4-8(3)14-10-5-9(11)12-6-13-10/h5-8H,4H2,1-3H3

InChI Key

QVJTTYGAIYGSIJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC(C)OC1=CC(=NC=N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 4 ml of tetrahydrofuran was suspended 0.11 g of sodium hydride (60% in oil), to which 0.5 ml of a solution containing 0.23 g of 4-methyl-2-pentanol in tetrahydrofuran was added dropwise at room temperature, followed by stirring for 10 minutes. To this was added dropwise 0.5 ml of a solution containing 0.3 g of 4,6-dichloropyrimidine in tetrahydrofuran at 0° C., followed by stirring at the same temperature for 2 hours and further stirring at room temperature for 4 hours. The reaction mixture was then poured into a saturated aqueous ammonium chloride solution, which was extracted three times with t-butyl methyl ether. The combined organic layers were washed with a saturated aqueous sodium chloride solution and dried over anhydrous magnesium sulfate to give a crude product of 4-chloro-6-(1,3-dimethylbutoxy)pyrimidine.
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